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Compound of Interest

Compound Name: delta-Tetradecalactone

Cat. No.: B1661937 Get Quote

Technical Guide to the Physical Properties of
Delta-Tetradecalactone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of delta-
tetradecalactone (CAS No. 2721-22-4), a significant lactone in the flavor, fragrance, and

potentially pharmaceutical industries. This document outlines its boiling point and density,

supported by detailed experimental methodologies and structured data presentation for ease of

reference and comparison.

Core Physical Properties
Delta-tetradecalactone is characterized as a colorless to pale yellow liquid.[1] Its key physical

properties, boiling point and density, are summarized below. These values are critical for a

range of applications, including purification, formulation, and quality control.
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Physical Property Value Conditions

Boiling Point 130-135 °C @ 5.00 mm Hg

Density 0.935 g/mL @ 25 °C

0.932-0.969 g/mL Not specified

Data compiled from multiple sources.[1][2][3][4][5][6][7][8][9]

Experimental Protocols
While specific experimental documentation for delta-tetradecalactone is not publicly detailed,

the determination of its boiling point and density would follow standardized laboratory

procedures for viscous liquids. The following sections describe the likely methodologies

employed.

Boiling Point Determination
The boiling point of delta-tetradecalactone is provided at reduced pressure (5.00 mm Hg),

which is a common practice for high molecular weight, heat-sensitive compounds to prevent

decomposition at atmospheric pressure. Standard methods for determining the boiling point of

such organic liquids include distillation and the Thiele tube method.

1. Simple Distillation Method:

This method involves heating the liquid in a distillation flask and recording the temperature at

which the vapor pressure of the liquid equals the applied pressure.[10][11][12] For a high-

boiling-point substance like delta-tetradecalactone, a vacuum distillation setup is essential.

Apparatus: A round-bottom flask, distillation head with a thermometer, condenser, receiving

flask, vacuum pump, and a manometer to monitor the pressure.

Procedure:

The delta-tetradecalactone sample is placed in the round-bottom flask with boiling chips.

The system is evacuated to the desired pressure (e.g., 5.00 mm Hg).
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The sample is gradually heated.

The temperature is recorded when the vapor condensation front is stable on the

thermometer bulb and the first drops of distillate are collected. This temperature is the

boiling point at that specific pressure.

2. Thiele Tube Method:

A simpler and microscale method for boiling point determination involves a Thiele tube.[8][9]

Apparatus: A Thiele tube, a small test tube, a capillary tube sealed at one end, a

thermometer, and heat-transfer fluid (e.g., mineral oil).

Procedure:

A small amount of the delta-tetradecalactone is placed in the small test tube.

The sealed capillary tube is inverted and placed inside the test tube.

The assembly is attached to a thermometer and immersed in the Thiele tube containing

the heating oil.

The Thiele tube is gently heated. When a steady stream of bubbles emerges from the

capillary tube, the heating is stopped.

The temperature at which the liquid is drawn back into the capillary tube upon cooling is

recorded as the boiling point.

Density Determination
The density of a liquid can be determined using several methods, with digital density meters

and pycnometers being common for the precision required in research and quality control.

1. Digital Density Meter (Oscillating U-Tube Method):

This is a modern and accurate method, often governed by standards such as ASTM D4052.[2]

[4]
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Apparatus: A digital density meter.

Procedure:

The instrument is calibrated with a substance of known density (e.g., dry air and pure

water).

A small sample of delta-tetradecalactone is injected into the oscillating U-tube.

The instrument measures the change in the oscillation frequency of the tube caused by

the sample's mass and calculates the density.

The temperature is precisely controlled during the measurement (e.g., 25 °C).

2. Pycnometer Method:

A pycnometer provides a very precise measurement of density and is suitable for viscous

liquids, as described in methods like ASTM D1480.[3]

Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), a high-

precision analytical balance, and a temperature-controlled water bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the delta-tetradecalactone sample, taking care to avoid air bubbles,

and placed in a water bath at the desired temperature (e.g., 25 °C) until thermal

equilibrium is reached.

The pycnometer is removed from the bath, carefully dried, and weighed again.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Visualized Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid organic compound like delta-tetradecalactone.

Physical Property Determination Workflow

Boiling Point Measurement Density Measurement

Obtain Pure Sample of
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Select Method
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Generalized workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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